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Compound of Interest

Compound Name: Mi-nc (hydrochloride)
CAS No.: 1934302-23-4
Cat. No.: B560369
. J

Introduction: Understanding MI-nc (hydrochloride)
in Menin-MLL Research

Mi-nc (hydrochloride) is a crucial reagent in the study of protein-protein interactions,
specifically as a negative control for inhibitors targeting the interaction between Menin and
Mixed Lineage Leukemia (MLL) proteins. The Menin-MLL interaction is a critical dependency
for the oncogenic activity of MLL fusion proteins, which are implicated in aggressive forms of
acute leukemia. Potent inhibitors of this interaction, such as MI-2, have shown promise in
reversing the leukemogenic activity of MLL fusions. MI-nc, being a weak inhibitor of this
interaction (IC50 = 193 uM), serves as an essential experimental tool to distinguish specific
effects of potent inhibitors from off-target or non-specific cellular responses. Its proper handling,
dissolution, and storage are paramount to ensure the integrity and reproducibility of
experimental results.

This document provides a detailed protocol for the dissolution and storage of MI-nc
(hydrochloride), grounded in established biochemical practices and an understanding of the

compound's chemical properties.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of MI-nc (hydrochloride) is the
foundation for its effective use in research. As a hydrochloride salt, it is generally more
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amenable to aqueous environments than its free base form, though its solubility in aqueous
buffers remains limited.

Property Value Source

6-ethyl-4-[4-(1,3,4-thiadiazol-2-
Chemical Name yI)-1-piperazinyl]-thieno[2,3- APEXBIO
d]pyrimidine, dihydrochloride

Molecular Formula C14H16N6S2 - 2HCI APEXBIO
Molecular Weight 405.4 g/mol APEXBIO
Appearance Crystalline solid APEXBIO
CAS Number 1934302-23-4 APEXBIO

Solubility Data

The choice of solvent is critical for preparing stock solutions. The solubility of MI-nc
(hydrochloride) has been determined in several common laboratory solvents.

Solvent Solubility Source

DMSO 1.3 mg/mL APEXBIO, Cayman Chemical
Dimethylformamide (DMF) 0.5 mg/mL APEXBIO, Cayman Chemical
Ethanol <0.1 mg/mL APEXBIO, Cayman Chemical
PBS (pH 7.2) 0.16 mg/mL Cayman Chemical

Based on this data, Dimethyl Sulfoxide (DMSOQ) is the recommended solvent for preparing
high-concentration stock solutions of Mi-nc (hydrochloride).

Protocol for Dissolving MI-nc (hydrochloride)

This protocol details the steps for preparing a stock solution of MI-nc (hydrochloride) in
DMSO. Given that hydrochloride salts can be hygroscopic, it is crucial to handle the solid
compound in a dry environment to the extent possible.
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Materials and Equipment
e MI-nc (hydrochloride) solid

e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
o Sterile, polypropylene microcentrifuge tubes or amber glass vials
o Calibrated precision balance

e \ortex mixer

e Sonicator (optional, water bath)

» Pipettes and sterile, filtered pipette tips

Workflow for Preparation of MI-nc (hydrochloride) Stock
Solution
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Preparation

unilibrate MI-nc (hydrochloride) vial to room temperatura

Handle in low humidity

Weigh the desired amount of solid in a sterile tube

Use molarity calculator

Add the calculated volume of anhydrous DMSO

Dissolutidn

Gortex thoroughly for 1-2 minutes]

Gisually inspect for complete dissolution

If particulates remain Once fully dissolved
Storage
G needed, sonicate in a water bath for 5-10 minutea [Aliquot the stock solution into single-use volumes]

Protect from light

[Store aliquots at -20°C (short-term) or -80°C (Iong-termD

Click to download full resolution via product page

Caption: Workflow for dissolving and storing MI-nc (hydrochloride).
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Step-by-Step Protocol

Equilibration: Before opening, allow the vial of MI-nc (hydrochloride) to equilibrate to room
temperature for at least 15-20 minutes. This minimizes condensation of atmospheric

moisture onto the hygroscopic solid.

Weighing: In a clean, dry environment, accurately weigh the desired amount of MI-nc
(hydrochloride) solid into a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the solid. To calculate
the required volume for a desired molar concentration, use the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
o Example Calculation for a 10 mM Stock Solution:

Desired Concentration: 10 mM = 0.01 mol/L

Molecular Weight: 405.4 g/mol

To prepare a 10 mM solution from 1 mg of MI-nc (hydrochloride):
= Mass =0.001g

= Volume (L) = 0.001 g/ (0.01 mol/L * 405.4 g/mol ) = 0.0002466 L = 246.6 pL

Therefore, add 246.6 pL of anhydrous DMSO to 1 mg of MI-nc (hydrochloride) to yield
a 10 mM stock solution.

e Dissolution:

o Cap the tube or vial securely and vortex the solution vigorously for 1-2 minutes.

o Visually inspect the solution against a light source to ensure that all solid particles have

dissolved.

o If any particulates remain, sonicate the solution in a room temperature water bath for 5-10
minutes. Intermittently vortex during sonication to aid dissolution. Gentle warming (up to
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37°C) can be applied if necessary, but avoid excessive heat which could degrade the
compound.

o Final Check: Once the solution is clear and free of visible particles, it is ready for use or
storage.

Storage and Stability of MI-nc (hydrochloride)
Solutions

Proper storage is critical to maintain the activity and integrity of MI-nc (hydrochloride) stock
solutions. As a general best practice for small molecule inhibitors dissolved in DMSO,
aliquoting and low-temperature storage are recommended.

Storage Recommendations

Storage Condition Recommended Duration Rationale

As per manufacturer's o ]
) ) ) Minimizes degradation and
Solid Compound recommendation (typically ] ]
moisture absorption.
-20°C for several years)

) Convenient for ongoing
DMSO Stock Solution (Short-

term) < 1 month at -20°C experiments, minimizes risk of
erm
freeze-thaw cycles.
DMSO Stock Solution (Long- Preserves compound integrity
< 6 months at -80°C )
term) for extended periods.

Key Considerations for Stability

e Avoid Repeated Freeze-Thaw Cycles: Each cycle can introduce moisture and potentially
lead to compound degradation or precipitation. It is highly recommended to aliquot the stock
solution into single-use volumes.

o Use of Anhydrous DMSO: Given that MI-nc is a hydrochloride salt and potentially
hygroscopic, using anhydrous DMSO is a best practice to prevent hydrolysis and maintain
long-term stability.
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e Protection from Light: Store stock solutions in amber vials or tubes protected from light to
prevent photodegradation.

e Aqueous Solutions: The stability of MI-nc (hydrochloride) in aqueous solutions is expected
to be significantly lower than in DMSO. Therefore, it is recommended to prepare fresh
dilutions in aqueous buffers or cell culture media for each experiment and use them
immediately. Do not store MI-nc (hydrochloride) in aqueous solutions for extended periods.

Experimental Best Practices

» Working Dilutions: When preparing working dilutions in aqueous buffers or cell culture media,
it is advisable to perform serial dilutions of the DMSO stock in the same solvent before the
final dilution into the aqueous medium. This gradual change in solvent polarity can help
prevent precipitation of the compound.

« Solvent Control: Always include a vehicle control (e.g., DMSO at the same final
concentration as in the experimental samples) in your assays to account for any effects of
the solvent on the biological system.

e Final DMSO Concentration: For cell-based assays, ensure the final concentration of DMSO
is kept to a minimum (typically < 0.5%) to avoid solvent-induced toxicity.

Conclusion

The meticulous preparation and storage of MI-nc (hydrochloride) are fundamental to its
effective use as a negative control in Menin-MLL interaction studies. By adhering to the
protocols outlined in these application notes, researchers can ensure the reliability and
reproducibility of their experimental findings, ultimately contributing to a clearer understanding
of the therapeutic potential of targeting the Menin-MLL axis in leukemia and other cancers.
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[https://www.benchchem.com/product/b560369#protocol-for-dissolving-and-storing-mi-nc-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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